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Compound of Interest

Compound Name: N,N-Diglycidyl-4-glycidyloxyaniline

Cat. No.: B1206105

N,N-Diglycidyl-4-glycidyloxyaniline: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

N,N-Diglycidyl-4-glycidyloxyaniline is a trifunctional epoxy resin that is gaining significant
attention across various high-performance applications, from advanced materials to the
biomedical field. Its unique chemical structure, characterized by three reactive epoxy groups,
imparts exceptional properties to cured materials, including high crosslink density, superior
thermal stability, and excellent mechanical strength. This technical guide provides an in-depth
overview of the chemical structure, properties, synthesis, and curing of N,N-Diglycidyl-4-
glycidyloxyaniline, with a focus on experimental details and potential applications in drug
delivery.

Chemical Structure and Identification

N,N-Diglycidyl-4-glycidyloxyaniline, also known by its synonyms Triglycidyl-p-aminophenol
(TGAP) and p-(Diglycidylamino)phenyl glycidyl ether, is an aromatic epoxy monomer. The
molecule consists of a central aniline ring substituted with two glycidyl groups on the nitrogen
atom and one glycidyloxy group at the para position.

Systematic IUPAC Name: 4-(oxiran-2-ylmethoxy)-N,N-bis(oxiran-2-ylmethyl)aniline
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Chemical Structure:

Caption: Chemical structure of N,N-Diglycidyl-4-glycidyloxyaniline.

Physicochemical Properties

A summary of the key physicochemical properties of N,N-Diglycidyl-4-glycidyloxyaniline is

presented in the table below.

Property Value Reference
CAS Number 5026-74-4 [1]
Molecular Formula C15H19NOa4

Molecular Weight 277.32 g/mol

Appearance Amber viscous liquid

Density 1.22 g/mL at 25 °C [1]

Refractive Index

n20/D 1.567 (lit.)

[1]

Boiling Point >200 °C (decomposes)

Flash Point 113 °C (closed cup)

Purity >90% [2]
Epoxide Equivalent Weight 92-98 g/eq

Experimental Protocols
Synthesis of N,N-Diglycidyl-4-glycidyloxyaniline

The synthesis of N,N-Diglycidyl-4-glycidyloxyaniline is typically achieved through the

reaction of p-aminophenol with an excess of epichlorohydrin. A detailed experimental protocol

based on a patented method is outlined below.[3]

Materials:

e p-Aminophenol
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Epichlorohydrin
Ethanol (or other alcohol solvent)
50% (w/w) Sodium hydroxide aqueous solution

Toluene

Procedure:

In a reaction vessel equipped with a stirrer, thermometer, and dropping funnel, charge
epichlorohydrin and the alcohol solvent. The molar ratio of p-aminophenol to epichlorohydrin
should be in the range of 1:9 to 1:15.[3]

Heat the mixture to a temperature between 25-55 °C.

Add p-aminophenol to the mixture in batches over a period of 2-3 hours while maintaining
the temperature.[3]

After the addition is complete, maintain the reaction mixture at 45-55 °C for 3-5 hours for the
insulation period.[3]

Subsequently, add a 50% aqueous solution of sodium hydroxide dropwise in three portions.
The total molar ratio of sodium hydroxide to p-aminophenol should be 4:1.[3]

Maintain the reaction temperature at 50-60 °C for 3 hours after the addition of sodium
hydroxide.[3]

After the reaction, distill off the excess epichlorohydrin and alcohol solvent under reduced
pressure. The recovered epichlorohydrin can be recycled.

The remaining crude product is then extracted with toluene.
The toluene extract is washed with water to remove any remaining salts and impurities.

Finally, toluene is removed by distillation under reduced pressure (e.g., 120 °C / 700 mmHg)
to yield the final product, N,N-Diglycidyl-4-glycidyloxyaniline, as a yellowish-brown
viscous liquid.[3]
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Click to download full resolution via product page
Caption: Workflow for the synthesis of N,N-Diglycidyl-4-glycidyloxyaniline.
Curing of N,N-Diglycidyl-4-glycidyloxyaniline with

Aromatic Amines

Aromatic amines, such as 4,4'-diaminodiphenylsulfone (DDS), are common curing agents for
high-performance epoxy resins like N,N-Diglycidyl-4-glycidyloxyaniline. The curing process
involves the reaction of the amine groups with the epoxy groups, leading to a highly crosslinked
network.

Materials:

» N,N-Diglycidyl-4-glycidyloxyaniline
¢ 4.,4'-Diaminodiphenylsulfone (DDS)
Procedure:

» Preheat the N,N-Diglycidyl-4-glycidyloxyaniline resin to reduce its viscosity for easier
mixing.

» Calculate the stoichiometric amount of the DDS curing agent required. The stoichiometry is
based on the amine hydrogen equivalent weight (AHEW) of the curing agent and the
epoxide equivalent weight (EEW) of the resin.

o Thoroughly mix the preheated resin with the calculated amount of DDS until a homogeneous
mixture is obtained.

o Degas the mixture in a vacuum oven to remove any entrapped air bubbles.
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e Pour the mixture into a preheated mold.

e Cure the resin in an oven following a specific curing schedule. A typical curing schedule
might involve an initial cure at a lower temperature (e.g., 120-150 °C) for a few hours,
followed by a post-curing step at a higher temperature (e.g., 180-220 °C) to ensure complete
reaction and development of optimal properties. The exact temperatures and times will
depend on the specific application and desired properties.[4][5]
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Curing Process with Aromatic Amine

Start: Preheat Resin

Mix Resin with Curing Agent (Stoichiometric)

Degas Mixture (Vacuum)

Pour into Mold

Cure in Oven (e.g., 120-150°C)

Post-Cure (e.g., 180-220°C)

Cured Epoxy Thermoset
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Generalized Cellular Uptake of Nanoparticle-Based Drug Carriers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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